Cas no 866843-76-7 (N-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866843-76-7
• MF: C₂₄H₁₉N₅O₂
• MW: 409.439964532852
• CID: 6198785
• PubChem ID: 2138525
• Update Time: 2025-07-09

N-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• NCGC00111593-01
• HMS1833I09
• CHEMBL1365483
• F1605-0901
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• C680-0505
• NCGC00111593-02
• AKOS001836080
• AB00675345-01
• 866843-76-7
• N-(1,3-benzodioxol-5-ylmethyl)-3-(4-methylphenyl)triazolo[1,5-a]quinazolin-5-amine
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(p-tolyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• N-(1,3-benzodioxol-5-ylmethyl)-3-(4-methylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• Inchi： 1S/C24H19N5O2/c1-15-6-9-17(10-7-15)22-24-26-23(18-4-2-3-5-19(18)29(24)28-27-22)25-13-16-8-11-20-21(12-16)31-14-30-20/h2-12H,13-14H2,1H3,(H,25,26)
• InChI Key： BADHCYKITBRBJA-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CNC1C2C=CC=CC=2N2C(=C(C3C=CC(C)=CC=3)N=N2)N=1

Computed Properties

• Exact Mass: 409.15387487g/mol
• Monoisotopic Mass: 409.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 73.6Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Research Brief on N-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS: 866843-76-7)

In recent years, the compound N-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS: 866843-76-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique triazoloquinazoline scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and neurology. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine involves a multi-step process, with the key intermediate being the triazoloquinazoline core. Recent studies have optimized the synthetic route to improve yield and purity, leveraging modern catalytic methods such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). These advancements have facilitated the production of gram-scale quantities, enabling more extensive pharmacological evaluations.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against several kinase targets, including EGFR and Aurora kinases, which are implicated in cancer cell proliferation and survival. In vitro assays using human cancer cell lines demonstrated significant growth inhibition at nanomolar concentrations, with a favorable selectivity profile compared to existing kinase inhibitors. Additionally, molecular docking simulations have provided insights into the binding interactions between the compound and its kinase targets, highlighting the critical role of the benzodioxole moiety in enhancing binding affinity.

Preclinical evaluations in animal models have further validated the therapeutic potential of N-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine. In xenograft models of non-small cell lung cancer (NSCLC), the compound exhibited significant tumor growth suppression with minimal off-target effects. Pharmacokinetic studies indicated good oral bioavailability and a half-life conducive to once-daily dosing, positioning it as a viable candidate for further clinical development.

Beyond oncology, emerging research suggests potential applications in neurodegenerative diseases. Preliminary data indicate that the compound may modulate neuroinflammatory pathways, offering a novel approach to conditions such as Alzheimer's disease. However, these findings are still in the early stages, and further validation is required to elucidate the compound's neuroprotective mechanisms.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine represents a promising multifunctional agent with broad therapeutic potential. Continued research efforts are warranted to explore its full pharmacological profile and advance its development toward clinical trials. The integration of structural optimization and targeted delivery systems may further enhance its efficacy and safety, paving the way for its eventual translation into clinical practice.